3-(Dimethylamino)-1-phenyl-2-propen-1-one
Overview
Description
3-(Dimethylamino)-1-phenyl-2-propen-1-one is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties : A compound synthesized from 3-(Dimethylamino)-1-phenyl-2-propen-1-one demonstrated potential for optical device applications like optical limiters, showing a switch from saturable absorption to reverse saturable absorption with increasing excitation intensity (Rahulan et al., 2014).
Potential Antidepressant Agents : Certain derivatives of this compound were synthesized and evaluated as potential antidepressant agents. One such compound, 1-(3-chlorophenyl)-3-(dimethylamino)-1-phenyl-2-propanol hydrochloride, was chosen for further evaluation due to its effective activity and relative lack of anticholinergic side effects (Clark et al., 1979).
Toxicological Evaluation : A study on 2-Dimethylaminomethyl-1-phenyl-2-propen-1-one hydrochloride, a novel cytotoxic and anticancer agent, revealed no significant effect on certain blood parameters or pathological symptoms in vital organs in mice. However, it did show some side effects like elevation of cholesterol and creatinine concentrations and inflammation of liver and lungs (Dimmock et al., 2003).
Fluorescent Chemosensor : A novel compound synthesized from this compound acted as a selective, sensitive, and reversible fluorescent chemosensor for micromolar detection of Fe+3 ions (Singh et al., 2014).
Antimicrobial Activity : Derivatives synthesized from this compound showed significant antibacterial and antifungal activities, indicating potential for pharmaceutical applications (Swarnkar et al., 2014).
Hydrogen Bond Proton Acceptors : Due to the electron-donating effects of the terminal dimethylamino groups, the carbonyl units in 1-aryl-3-(dimethylamino)prop-2-en-1-ones are excellent proton acceptors, forming stable intra- and intermolecular hydrogen bonds (Pleier et al., 2003).
Synthesis of β-Amino Ketones : Chiral 3-(dimethylamino)-1-phenylpropan-1-ol, an important intermediate for synthesizing antidepressants, was achieved through the enantioselective reduction of 3-(dimethylamino)-1-phenylpropan-1-one using a mutated carbonyl reductase (Zhang et al., 2015).
Properties
IUPAC Name |
3-(dimethylamino)-1-phenylprop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-12(2)9-8-11(13)10-6-4-3-5-7-10/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUTKDPINCSJXAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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